![molecular formula C27H23N3O3S B301803 methyl 4-({(2Z,5E)-5-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate](/img/structure/B301803.png)
methyl 4-({(2Z,5E)-5-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate
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Overview
Description
Methyl 4-({(2Z,5E)-5-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate, also known as MEC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MEC is a thiazolidine-based compound that has been shown to possess anti-inflammatory, anti-tumor, and anti-diabetic properties.
Scientific Research Applications
Methyl 4-({(2Z,5E)-5-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate has been shown to possess several potential therapeutic applications, including anti-inflammatory, anti-tumor, and anti-diabetic properties. In a study published in the journal Bioorganic & Medicinal Chemistry Letters, this compound was shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting its potential as a cancer therapeutic agent. In another study published in the journal European Journal of Medicinal Chemistry, this compound was shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Mechanism of Action
The mechanism of action of methyl 4-({(2Z,5E)-5-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate is not fully understood, but several studies have suggested that it exerts its therapeutic effects through the inhibition of various cellular pathways. In a study published in the journal Bioorganic & Medicinal Chemistry Letters, this compound was shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and transcription. In another study published in the journal European Journal of Medicinal Chemistry, this compound was shown to inhibit the activation of the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to possess several biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-diabetic properties. In a study published in the journal European Journal of Medicinal Chemistry, this compound was shown to inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. In another study published in the journal Bioorganic & Medicinal Chemistry Letters, this compound was shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting its potential as a cancer therapeutic agent. In a study published in the journal Bioorganic Chemistry, this compound was shown to possess anti-diabetic properties by inhibiting the activity of the enzyme α-glucosidase, which is involved in the digestion of carbohydrates.
Advantages and Limitations for Lab Experiments
Methyl 4-({(2Z,5E)-5-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate possesses several advantages for lab experiments, including its ease of synthesis and its potential as a therapeutic agent for various diseases. However, this compound also possesses several limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on methyl 4-({(2Z,5E)-5-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate, including the optimization of its synthesis method, the elucidation of its mechanism of action, and the evaluation of its potential therapeutic applications in various diseases. In addition, the development of new derivatives of this compound with improved solubility and reduced toxicity could lead to the development of more effective therapeutic agents.
Synthesis Methods
The synthesis of methyl 4-({(2Z,5E)-5-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate involves the reaction of 4-aminobenzoic acid with 2,5-dimercapto-1,3,4-thiadiazole, followed by the condensation of the resulting product with 9-ethylcarbazole-3-carbaldehyde. The final step involves the esterification of the resulting product with methyl chloroformate. The synthesis of this compound has been reported in several scientific studies, and the purity and yield of the compound can be optimized through modifications in the reaction conditions.
properties
Molecular Formula |
C27H23N3O3S |
---|---|
Molecular Weight |
469.6 g/mol |
IUPAC Name |
methyl 4-[[(5E)-5-[(9-ethylcarbazol-3-yl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoate |
InChI |
InChI=1S/C27H23N3O3S/c1-4-30-22-8-6-5-7-20(22)21-15-17(9-14-23(21)30)16-24-25(31)29(2)27(34-24)28-19-12-10-18(11-13-19)26(32)33-3/h5-16H,4H2,1-3H3/b24-16+,28-27? |
InChI Key |
QGJMZYFVKZBLFM-ZCDVQNCZSA-N |
Isomeric SMILES |
CCN1C2=C(C=C(C=C2)/C=C/3\C(=O)N(C(=NC4=CC=C(C=C4)C(=O)OC)S3)C)C5=CC=CC=C51 |
SMILES |
CCN1C2=C(C=C(C=C2)C=C3C(=O)N(C(=NC4=CC=C(C=C4)C(=O)OC)S3)C)C5=CC=CC=C51 |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)C=C3C(=O)N(C(=NC4=CC=C(C=C4)C(=O)OC)S3)C)C5=CC=CC=C51 |
Origin of Product |
United States |
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